Cas no 25143-13-9 (7-ethyl-2-methyl-octahydro-1H-pyrimido1,6-apiperazin-6-one)

7-Ethyl-2-methyl-octahydro-1H-pyrimido[1,6-a]piperazin-6-one is a heterocyclic compound featuring a fused pyrimidine-piperazine core structure. Its rigid bicyclic framework and nitrogen-rich architecture make it a valuable intermediate in pharmaceutical synthesis, particularly for developing bioactive molecules with potential CNS activity. The ethyl and methyl substituents enhance lipophilicity, which may improve membrane permeability in drug design applications. This compound’s stability under physiological conditions and synthetic versatility allow for further functionalization, enabling the exploration of structure-activity relationships in medicinal chemistry. Its well-defined stereochemistry also supports the development of enantioselective pathways, making it a useful scaffold for targeted therapeutic agents.

7-ethyl-2-methyl-octahydro-1H-pyrimido1,6-apiperazin-6-one structure

25143-13-9 structure

Product Name:7-ethyl-2-methyl-octahydro-1H-pyrimido1,6-apiperazin-6-one

CAS No:25143-13-9

MF:C₁₀H₁₉N₃O

MW:197.277362108231

MDL:MFCD01693823

CID:266089

PubChem ID:160000

Update Time:2025-06-07

7-ethyl-2-methyl-octahydro-1H-pyrimido1,6-apiperazin-6-one Chemical and Physical Properties

Names and Identifiers

- 6H-Pyrazino[1,2-c]pyrimidin-6-one,7-ethyloctahydro-2-methyl-
- 7-ethyl-2-methyl-1,3,4,8,9,9a-hexahydropyrazino[1,2-c]pyrimidin-6-one
- 255
- 7-ethyl-2-methyloctahydro-6H-pyrazino[1,2-c]pyrimidin-6-one
- 7-Ethyloctahydro-2-methyl-6H-pyrazino[1,2-c]pyrimidin-6-one
- Centperazine
- 7-ethyl-2-methyl-octahydro-1H-pyrimido1,6-apiperazin-6-one
- 6H-Pyrazino(1,2-c)pyrimidin-6-one, 7-ethyloctahydro-2-methyl-
- 6H-Pyrazino(1,2-c)pyrimidin-6-one, octahydro-7-ethyl-2-methyl-
- 7-ethyl-2-methyl-1, 3, 4, 8, 9, 9a-hexahydropyrazino[1, 2-c]pyrimidin-6-one
- 7-Ethyl-2-methylhexahydro-1H-pyrazino[1,2-c]pyrimidin-6(2H)-one
- AKOS006278194
- 7-Ethyl-2-methyloctahydro-6H-pyrazino(1,2-c)pyrimidin-6-one
- 25143-13-9
- 1-ethyl-6-methyl-2-oxoperhydro(1,2-c)piperazinopyrimidine
- DTXSID70948006
- compound 67-255
- 3-Ethyl-8-methyl-1,3,8-triazabicyclo(4.4.0)decan-2-one
- 3-ethyl-8-methyl-1,3,8-triazabicyclo(4,4,0)decan-2-one
- MDL： MFCD01693823
- Inchi： 1S/C10H19N3O/c1-3-12-5-4-9-8-11(2)6-7-13(9)10(12)14/h9H,3-8H2,1-2H3
- InChI Key： RJIZRWPAYCUABD-UHFFFAOYSA-N
- SMILES： O=C1N(CC)CCC2CN(C)CCN21

Computed Properties

Exact Mass: 197.15297
Monoisotopic Mass: 197.153
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 26.8Å²

Experimental Properties

Density: 1.13
Boiling Point: 306.9°Cat760mmHg
Flash Point: 127.5°C
Refractive Index: 1.557
PSA: 26.79

7-ethyl-2-methyl-octahydro-1H-pyrimido1,6-apiperazin-6-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-264275-1.0g	7-ethyl-2-methyl-octahydro-1H-pyrimido[1,6-a]piperazin-6-one	25143-13-9	1.0g	$1791.0	2023-03-01
Enamine	EN300-264275-2.5g	7-ethyl-2-methyl-octahydro-1H-pyrimido[1,6-a]piperazin-6-one	25143-13-9	2.5g	$3711.0	2023-09-14
Enamine	EN300-264275-5.0g	7-ethyl-2-methyl-octahydro-1H-pyrimido[1,6-a]piperazin-6-one	25143-13-9	5.0g	$4703.0	2023-03-01
Enamine	EN300-264275-10.0g	7-ethyl-2-methyl-octahydro-1H-pyrimido[1,6-a]piperazin-6-one	25143-13-9	10.0g	$5913.0	2023-03-01
Enamine	EN300-264275-1g	7-ethyl-2-methyl-octahydro-1H-pyrimido[1,6-a]piperazin-6-one	25143-13-9	1g	$1791.0	2023-09-14
Enamine	EN300-264275-5g	7-ethyl-2-methyl-octahydro-1H-pyrimido[1,6-a]piperazin-6-one	25143-13-9	5g	$4703.0	2023-09-14
Enamine	EN300-264275-10g	7-ethyl-2-methyl-octahydro-1H-pyrimido[1,6-a]piperazin-6-one	25143-13-9	10g	$5913.0	2023-09-14